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Compound of Interest

Compound Name: 2,4,6-Tribromotoluene

Cat. No.: B109049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,4,6-Tribromotoluene, alongside a detailed experimental protocol relevant to its

application in organic synthesis. This document is intended to serve as a valuable resource for

professionals in research and development, particularly in the fields of medicinal chemistry and

materials science.

Core Properties and Formula
2,4,6-Tribromotoluene is a halogenated aromatic compound with the chemical formula

C₇H₅Br₃.[1][2] Its structure consists of a toluene molecule substituted with three bromine atoms

at the 2, 4, and 6 positions of the benzene ring.

Quantitative Data Summary
The key quantitative properties of 2,4,6-Tribromotoluene are summarized in the table below

for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₅Br₃ [1][2]

Molecular Weight 328.83 g/mol [1][2]

Appearance
Yellow to light brown powder or

crystals

Melting Point 68-71 °C

Boiling Point 290 °C

Density 2.479 g/cm³

Water Solubility Insoluble

CAS Number 6320-40-7 [2]

Applications in Synthesis
2,4,6-Tribromotoluene serves as a key intermediate in various organic syntheses. Notably, it

is a precursor for the synthesis of 2,4,6-tribromo-benzyl bromide and is also used as a reagent

in the preparation of non-proteinogenic α-amino acids.

Experimental Protocols
While 2,4,6-Tribromotoluene is often an intermediate, the following protocol details a

synthesis where it is a potential byproduct, illustrating the reaction conditions for the

bromination of toluene. This provides insight into the synthesis and purification challenges

associated with this compound family.

Protocol: Synthesis of Pentabromotoluene via Bromination of Toluene

This protocol describes a method for the synthesis of pentabromotoluene, where

tribromotoluene isomers are formed as intermediates.

Materials and Equipment:
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500 ml jacketed reactor with a reflux condenser, thermowell, mechanical stirrer, and toluene

inlet

Peristaltic pump

Gas chromatograph

Toluene

Bromine

Aluminum (III) chloride

1,2-dibromomethane

Sodium hydrogen sulfite

Water

Procedure:

Reaction Setup: A 500 ml jacketed reactor, protected from light with heavy-duty aluminum

foil, is charged with 150 ml of dry 1,2-dibromomethane, 3.85 g (0.0297 mole) of aluminum

chloride, and 86 ml (1.684 mole) of bromine.

Toluene Feed: The reactor temperature is set to 25°C. 33.4 ml (0.314 mole) of toluene is

then introduced via a peristaltic pump at a rate of 0.30 ml/min.

Reaction Monitoring: The progress of the reaction is monitored by taking samples from the

reaction mixture. These samples are treated with water and a sodium bisulfite solution, and

the solid components are dissolved in additional 1,2-dibromomethane before being injected

into a gas chromatograph.

Post-Reaction: Once the toluene feed is complete, the reaction is allowed to continue for one

hour at a temperature between 45°C and 65°C to ensure completion.

Work-up and Isolation: To isolate the final product, water and a sodium bisulfite solution are

added to the reaction mixture to neutralize any remaining catalyst and reduce excess

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bromine. The aqueous layer is then separated. The remaining organic slurry is washed with

water, neutralized, and filtered. The resulting crystalline product is dried in a vacuum oven.

Visualized Synthetic Pathway
The following diagram illustrates a key synthetic application of 2,4,6-Tribromotoluene as a

precursor to 2,4,6-tribromo-benzyl bromide.

Starting Material Reaction Product

2,4,6-Tribromotoluene Bromination

N-Bromosuccinimide (NBS),
Benzoyl peroxide,
Heat (200-220°C) 2,4,6-Tribromo-benzyl bromide

Click to download full resolution via product page

Caption: Synthetic pathway from 2,4,6-Tribromotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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